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Compound of Interest

1-Benzyl-5-oxopyrrolidine-3-
Compound Name: ]
carboxamide

cat. No.: B1336060

An In-depth Technical Guide to 1-Benzyl-5-oxopyrrolidine-3-carboxamide

This technical guide provides a comprehensive overview of 1-Benzyl-5-oxopyrrolidine-3-
carboxamide, including its chemical properties, synthesis, and biological relevance. The
information is intended for researchers, scientists, and professionals in the field of drug
development and organic chemistry.

Compound Identification and Properties

1-Benzyl-5-oxopyrrolidine-3-carboxamide is a derivative of the 5-oxopyrrolidine-3-carboxylic
acid core structure. This class of compounds is recognized for its versatile applications in
pharmaceutical and biochemical research.

Physicochemical Properties

The key identifying and physical properties of 1-Benzyl-5-oxopyrrolidine-3-carboxamide and
its parent carboxylic acid are summarized below.
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Property Value Source
1-Benzyl-5-oxopyrrolidine-3-

Compound Name _
carboxamide

CAS Number 116041-19-1 [1]

Molecular Formula C12H14N202 [1]

Physical Form Solid [1]

Purity 95% [1]
GXFFGHGZXQWFHG-

InChl Key [1]
UHFFFAOYSA-N
1-Benzyl-5-oxopyrrolidine-3-

Related Compound ] ]
carboxylic acid

CAS Number (Acid) 5733-86-8 [2]

Molecular Formula (Acid) C12H13NO3 [2]

Molecular Weight (Acid) 219.24 g/mol [2]

Melting Point (Acid) 142 - 146 °C [2]

] White to almost white
Appearance (Acid) [2]

crystalline powder

Synthesis and Experimental Protocols

The synthesis of 5-oxopyrrolidine-3-carboxylic acid derivatives typically involves the cyclization
of a suitable precursor with an amine.

General Synthesis of 1-Substituted 5-Oxopyrrolidine-3-
Carboxylic Acids

A common method for synthesizing the core scaffold involves the reaction of itaconic acid with
a primary amine.

Experimental Protocol:
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A mixture of itaconic acid and a primary amine (e.g., benzylamine for the benzyl derivative) is
prepared.

The reaction can be carried out under solvent-free conditions or with the addition of a solvent
like acetic acid.

The mixture is heated to a temperature range of 140-150 °C.[3]

The reaction proceeds via cyclization to form the corresponding 1-substituted 5-
oxopyrrolidine-3-carboxylic acid.[3]

The resulting acid can then be further derivatized to the carboxamide through standard
amidation procedures.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/publication/350797363_Synthesis_and_Biological_Activity_of_1-Substituted_5-Oxopyrrolidine-3-Carboxylic_Acids
https://www.researchgate.net/publication/350797363_Synthesis_and_Biological_Activity_of_1-Substituted_5-Oxopyrrolidine-3-Carboxylic_Acids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Itaconic Acid Primary Amine (e.g., Benzylamine)
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3-carboxylic Acid
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General synthesis workflow for 5-oxopyrrolidine-3-carboxamides.

Biological Activity and Potential Applications

Derivatives of 5-oxopyrrolidine have demonstrated a wide range of biological activities, making

them attractive scaffolds for drug discovery.

Neurological and Pain Disorders

The 5-oxopyrrolidine-3-carboxamide scaffold is being investigated for its potential as an

inhibitor of Nav1.8 voltage-gated sodium channels.[4] These channels are primarily expressed
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in sensory neurons and are implicated in various conditions including neuropathic pain, chronic
itch, and inflammatory pain.[4] Inhibition of Nav1.8 is a promising strategy for the treatment of
these disorders.[4]

Furthermore, structurally related compounds, specifically 1-benzyl-5-oxopyrrolidine-2-
carboximidamide derivatives, have shown neuroprotective activities.[5] These compounds were
found to protect against N-methyl-D-aspartic acid (NMDA)-induced cytotoxicity.[5]

Proposed Mechanism of Neuroprotection

Based on studies of related compounds, a potential mechanism of action involves the
modulation of NMDA receptors. The binding of the compound to the NR2B subunit of the
NMDA receptor can lead to a reduction in calcium (Ca2+) influx, which is a key event in
excitotoxicity.[5]

Neuron
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Hypothetical neuroprotective signaling pathway.

Antimicrobial and Anticancer Activity

Other derivatives of the 5-oxopyrrolidine core have been synthesized and evaluated for their
antibacterial and anticancer properties.[6][7][8] For instance, certain hydrazone derivatives
have shown potent effects against various bacterial strains, including Staphylococcus aureus
and Escherichia coli.[6] Some compounds have also demonstrated notable bactericidal
properties and the ability to disrupt biofilms.[6] This highlights the broad therapeutic potential of
the 5-oxopyrrolidine scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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